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Compound of Interest

Compound Name: Fmoc-Dap(Aloc)-OH

Cat. No.: B12823051

Get Quote

Part 1: Introduction & Strategic Utility[1]
Fmoc-Dap(Aloc)-OH (

-Fmoc-

-allyloxycarbonyl-L-2,3-diaminopropionic acid) is a high-value, orthogonal building block used
in Solid-Phase Peptide Synthesis (SPPS). It serves as a critical "switch" in the design of
complex peptidomimetics, allowing for site-selective modification of the peptide backbone.

Unlike standard amino acids, the Diaminopropionic acid (Dap) core possesses a short side

chain (

) ending in a secondary amine. When protected with the Allyloxycarbonyl (Aloc) group, this
residue remains stable during standard Fmoc removal (basic conditions) and side-chain
deprotection/cleavage (acidic conditions). This three-dimensional orthogonality enables:

On-Resin Cyclization: Formation of lactam bridges (stapled peptides) to enforce helical

structure or improve metabolic stability.
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Site-Specific Labeling: Late-stage attachment of fluorophores or drugs to the specific Dap

residue without affecting other amines (e.g., Lysine).

Branched Peptide Synthesis: Growth of a secondary peptide chain from the Dap side chain.

[1]

Part 2: Chemical & Physical Properties[3][4]
The following data aggregates physicochemical standards for quality control and experimental

planning.

Table 1: Physicochemical Specifications
Property Specification

IUPAC Name

(2S)-2-(9H-fluoren-9-

ylmethoxycarbonylamino)-3-(prop-2-

enoxycarbonylamino)propanoic acid

Common Name Fmoc-Dap(Aloc)-OH

CAS Number
188970-92-5 (L-isomer) | 178924-05-5 (D-

isomer)

Molecular Formula

Molecular Weight 410.42 g/mol

Solubility
Soluble in DMF, DMSO, NMP (>0.5 M).[2][3][4]

[5][6] Sparingly soluble in DCM.

Appearance White to off-white powder

Purity Standard (HPLC)

Chiral Purity D-enantiomer (for L-isomer)

Storage
to

, desiccated.[5] Protect from light.[6]
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Stability Profile
Acid Stability: Stable to TFA (up to 95%) used in global deprotection/cleavage.

Base Stability: The Fmoc group is cleaved by 20% Piperidine; the Aloc group is stable.

Orthogonality: The Aloc group is exclusively cleaved by Palladium(0) catalysts via

-allyl chemistry.

Part 3: Experimental Protocols & SPPS Integration
Coupling Efficiency
Due to the steric bulk of the Fmoc and Aloc groups on the short Dap side chain, coupling can

be slower than Alanine but generally faster than

-branched residues (Val, Ile).

Recommended Activation:

Reagents: DIC/Oxyma Pure or HATU/HOAt.

Stoichiometry: 3-4 equivalents relative to resin loading.

Solvent: DMF or NMP.

Monitoring: Kaiser Test (Ninhydrin) is effective. If coupling is difficult, double couple at 50°C.

The Core Protocol: Orthogonal Aloc Deprotection
This is the critical step. The Aloc group must be removed on-resin while leaving the N-terminal

Fmoc and other side-chain protecting groups (Boc, tBu, Trt) intact.

Reagents Required:

Catalyst: Tetrakis(triphenylphosphine)palladium(0) [

].
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Scavenger: Phenylsilane (

) or Dimethylbarbituric acid (DMBA).

Solvent: Dry DCM (Dichloromethane).[1]

Step-by-Step Workflow:

Resin Preparation: Wash the resin with dry DCM (

min) to swell the polymer matrix and remove traces of DMF (which can interfere with Pd
catalysis if wet).

Catalyst Solution Prep:

Dissolve

(0.1 - 0.25 eq) and Phenylsilane (10 - 20 eq) in dry DCM.

Note: Prepare immediately before use. The solution should be yellow/orange. If it turns

black immediately, the catalyst is degraded.

Reaction:

Add the Pd/Silane solution to the resin.

Agitate gently under Nitrogen or Argon (exclude oxygen) for 30–60 minutes.

Caution: Do not use a standard vacuum manifold that pulls air through the resin; oxygen

kills the Pd(0) catalytic cycle.

Washing (Crucial for Metal Removal):

Drain reagents.[1]

Wash with DCM (

).[1][7]

Metal Scavenging Wash: Wash with 0.5% Sodium Diethyldithiocarbamate (DDC) in DMF (
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min) or a specialized metal scavenger resin. This removes residual Palladium which
appears as a black precipitate.

Final Wash: DMF (

), DCM (

).[1]

Visualization of Orthogonality
The following diagram illustrates the selective deprotection logic used when incorporating

Fmoc-Dap(Aloc)-OH.

Peptide-Resin Scaffold

N-Terminus: Fmoc
(Base Labile)

Side Chains: tBu/Boc
(Acid Labile)

Dap Residue: Aloc
(Pd(0) Labile)

20% Piperidine Cleaves

95% TFA

Cleaves

Pd(PPh3)4

Selectively Cleaves

Click to download full resolution via product page

Caption: Figure 1: Orthogonal protection strategy. Aloc allows specific manipulation of the Dap

amine without affecting N-terminal or other side-chain protections.

Part 4: Advanced Applications
Lactam Cyclization (Peptide Stapling)
Fmoc-Dap(Aloc)-OH is frequently paired with Fmoc-Asp(OAll)-OH or Fmoc-Glu(OAll)-OH to

form lactam bridges.
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Mechanism:

Synthesize the full linear peptide.

Perform Pd(0) deprotection (removes Aloc on Dap and Allyl ester on Asp/Glu

simultaneously).

The result is a free amine (on Dap) and a free carboxyl (on Asp/Glu) on the resin-bound

peptide.

Cyclization: Add PyBOP/HOBt/DIEA (1:1:2) in DMF.[1][4][8] Shake for 2–12 hours.

Cleave final peptide with TFA.

Mechanistic Insight: Aloc Removal
Understanding the mechanism is vital for troubleshooting. The reaction proceeds via a

-allyl palladium complex.[7]

Dap-NH-Aloc

Pd(0) Oxidative Addition

[Pi-Allyl-Pd]+ Complex
+ Dap-Carbamate Anion

Decarboxylation (-CO2)
-> Dap-NH2 (Free Amine)

Scavenger (PhSiH3) captures Allyl
Regenerates Pd(0)

Allyl Transfer

Catalytic Turnover

Click to download full resolution via product page
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Caption: Figure 2: Catalytic cycle of Aloc deprotection. The scavenger is essential to prevent

the allyl group from re-attaching to the amine.

Part 5: Troubleshooting & Safety
Common Pitfalls

Incomplete Aloc Removal: Often caused by "poisoned" catalyst.

Solution: Ensure the resin is washed with dry DCM. Use fresh catalyst. Perform the

reaction twice (2 x 30 min).

Black Peptide: Residual Palladium.[1]

Solution: The DDC (dithiocarbamate) wash is mandatory. Alternatively, use commercially

available Pd-scavenging silica after cleavage, but on-resin washing is superior.

Aldehyde Formation: If using

(tributyltin hydride) as a scavenger, side reactions can occur.

Correction: Switch to Phenylsilane or DMBA.

Safety Data (MSDS Summary)
Hazards: H315 (Skin Irritant), H319 (Eye Irritant), H335 (Respiratory Irritant).[3]

Handling: Wear nitrile gloves, safety goggles, and work within a fume hood.

Disposal: Palladium waste must be segregated from standard organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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